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Compound of Interest

Compound Name: Giffonin R

Cat. No.: B13383195

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a stock solution of
Giffonin R in Dimethyl Sulfoxide (DMSO). Adherence to this protocol will help ensure the
accuracy, reproducibility, and reliability of experimental results involving Giffonin R.

Introduction

Giffonin R is a natural product isolated from the herbs of Corylus avellana.[1] It belongs to the
class of phenols and has a molecular weight of 292.33 g/mol and a molecular formula of
C19H1603.[1] As with many natural products, accurate and consistent preparation of stock
solutions is crucial for its use in various biological and chemical assays. Dimethyl Sulfoxide
(DMSO) is a highly polar aprotic solvent that is widely used as a vehicle for dissolving a broad
range of organic compounds for in vitro and in vivo studies.[2] This document outlines the
necessary steps to prepare a Giffonin R stock solution in DMSO, ensuring its stability and
proper storage for experimental use.

Quantitative Data Summary

The following table summarizes the key quantitative data for Giffonin R.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13383195?utm_src=pdf-interest
https://www.benchchem.com/product/b13383195?utm_src=pdf-body
https://www.benchchem.com/product/b13383195?utm_src=pdf-body
https://www.benchchem.com/product/b13383195?utm_src=pdf-body
https://www.medchemexpress.com/giffonin-r.html
https://www.medchemexpress.com/giffonin-r.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.benchchem.com/product/b13383195?utm_src=pdf-body
https://www.benchchem.com/product/b13383195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Weight 292.33 g/mol [1]

Molecular Formula C19H1603 [1]
Recommended Solvent Dimethyl Sulfoxide (DMSO) General Practice
CAS Number Not specified N/A

Experimental Protocol: Preparation of a 10 mM
Giffonin R Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Giffonin R in DMSO. This
concentration is a common starting point for many cell-based assays and can be serially diluted
to the desired final concentration in the appropriate cell culture medium or buffer.

Materials:

o Giffonin R (solid powder)

o Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Optional: Water bath or sonicator

Procedure:

o Equilibrate Reagents: Allow the vial of Giffonin R powder and the bottle of DMSO to come to
room temperature before opening to prevent condensation of moisture.

¢ Weigh Giffonin R:
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o Tare a clean, dry microcentrifuge tube on the analytical balance.

o Carefully weigh out a precise amount of Giffonin R powder into the tared tube. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.923 mg of Giffonin R.

= Calculation:

Desired Concentration (M) = 0.010 mol/L

Desired Volume (L) = 0.001 L

Molecular Weight ( g/mol ) = 292.33 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 292.33 g/mol = 0.002923 g = 2.923 mg

e Add DMSO:

o Using a calibrated pipette, add the calculated volume of DMSO to the microcentrifuge tube
containing the Giffonin R powder. To prepare 1 mL of stock solution, add 1 mL of DMSO.

 Dissolve Giffonin R:
o Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all of the solid has dissolved. If necessary,
gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.
Avoid excessive heating.

» Aliquot and Store:

o Once the Giffonin R is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles
which can degrade the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (a few
days), 4°C may be acceptable, but refer to any compound-specific stability data if
available.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing the Giffonin R stock solution.
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Caption: Workflow for Giffonin R Stock Solution Preparation.
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Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling Giffonin R and DMSO.

 DMSO can facilitate the absorption of other chemicals through the skin. Handle with caution.

o Perform all weighing and handling of Giffonin R powder in a well-ventilated area or a
chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for Giffonin R and DMSO for detailed safety
information.

Stability and Storage Recommendations

While specific stability data for Giffonin R in DMSO is not readily available, general best
practices for similar compounds suggest the following:

Long-term Storage: For long-term storage, it is recommended to store the stock solution in
tightly sealed aliquots at -80°C.

e Short-term Storage: For short-term storage (up to one week), -20°C is generally acceptable.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to the degradation
of the compound. Aliquoting into single-use volumes is highly recommended.

o Light Sensitivity: Protect the stock solution from light by storing it in amber-colored tubes or
by wrapping the tubes in aluminum foil.

It is always advisable to perform a quality control check (e.g., by HPLC) if the stock solution
has been stored for an extended period or if there are concerns about its stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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